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Compound of Interest

Compound Name: Coumarin 480

Cat. No.: B156194

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper disposal of chemical reagents, including the laser dye
Coumarin 480, is a critical component of laboratory safety and operational integrity. This guide
provides detailed, procedural instructions for the safe handling and disposal of Coumarin 480,
ensuring the protection of personnel and adherence to regulatory standards.

Immediate Safety and Logistical Information

While some safety data sheets (SDS) classify Coumarin 480 as not a hazardous substance,
others indicate it can be harmful if swallowed, in contact with skin, or inhaled, and may cause
skin and eye irritation.[1][2] Therefore, it is prudent to handle Coumarin 480 as a potentially
hazardous chemical.

Personal Protective Equipment (PPE): Before beginning any disposal process, it is crucial to be
equipped with the appropriate PPE:

o Eye Protection: Wear chemical safety goggles or glasses.[1][2]
e Hand Protection: Chemical-resistant gloves are mandatory.[1][2]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[2]

» Respiratory Protection: If there is a risk of generating dust, use a suitable respirator.[2]
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Step-by-Step Disposal Protocol

The disposal of Coumarin 480 must be conducted in a manner that prevents environmental
contamination and adheres to institutional and governmental regulations.

¢ Waste Identification and Collection:

o Treat all unused Coumarin 480 and materials heavily contaminated with it as hazardous
waste.

o Collect this waste in a designated, clearly labeled, and sealable container.[1]

o Do not mix Coumarin 480 waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

o Packaging for Disposal:
o Ensure the waste container is tightly sealed.

o Clearly label the container with "Hazardous Waste," the chemical name "Coumarin 480,"
and any other relevant hazard warnings as required by your institution.

o Storage Pending Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials, such as strong oxidizing agents.[1]

e Arranging for Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal company to
arrange for pickup and disposal.[1]

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

[2]

e Decontamination:
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o Thoroughly decontaminate all work surfaces, glassware, and equipment that have come
into contact with Coumarin 480.

o Wash surfaces with soap and plenty of water.[1] For more thorough decontamination,
surfaces and equipment can be scrubbed with alcohol.[2]

e Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE as hazardous waste in
accordance with applicable laws and good laboratory practices.[1]

Quantitative Data

The following table summarizes key physical and chemical properties for Coumarin 480.

Property Value Reference
Molecular Formula C16H17NO2 [1]
Molecular Weight 255.31 g/mol [11[3]
Melting Point 128-130 °C [2]

Boiling Point 486.9+45.0 °C at 760 mmHg [2]

Flash Point 194.9+19.6 °C [2]

Experimental Protocols

Any experimental protocol involving Coumarin 480 should incorporate a detailed waste
management plan from the outset. This plan must be reviewed and approved by the relevant
safety personnel at your institution.

Disposal Workflow Visualization

The following diagram illustrates the general workflow for the proper disposal of Coumarin 480
waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Coumarin 480 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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